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Cat. No.: B1681267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Terpendole C is a naturally occurring indole-diterpenoid, a class of secondary metabolites

produced by various fungi.[1][2] This technical guide provides a comprehensive overview of the

available scientific information regarding its chemical structure and properties. While specific

experimental data for Terpendole C is limited in publicly accessible literature, this document

consolidates the known information and provides context based on the broader family of

terpendole compounds.

Chemical Structure and Properties
Terpendole C is a complex heterocyclic organic molecule with the chemical formula

C32H41NO5.[3] Its structure is characterized by a core indole moiety fused to a diterpenoid

framework.

Table 1: Physicochemical Properties of Terpendole C

Property Value Source

Molecular Formula C32H41NO5 [3]

PubChem CID 10369388 [3]
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Note: Further quantitative physicochemical data such as melting point, boiling point, and

solubility are not readily available in the reviewed literature.

Spectroscopic Data
Detailed experimental spectra for Terpendole C are not widely published. The structural

elucidation of terpendoles, in general, relies on a combination of spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

determining the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the

molecular formula.

Biological Activity
The biological activities of many terpendole compounds have been explored, revealing a

range of effects, including enzyme inhibition and cytotoxicity. For Terpendole C specifically, it

has been associated with "tremor activity".[4] However, detailed studies quantifying this effect

or identifying the specific molecular targets are not extensively documented.

Other related terpendole compounds have been shown to inhibit enzymes such as acyl-

CoA:cholesterol acyltransferase (ACAT) and the mitotic kinesin Eg5.[5][6]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the isolation, synthesis, or biological

evaluation of Terpendole C are not available in the current body of scientific literature. The

general approach for isolating terpendoles from fungal cultures involves extraction with organic

solvents followed by chromatographic purification.

Diagram 1: General Workflow for Isolation of Terpenoids
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Caption: A generalized workflow for the isolation of terpenoid compounds from fungal sources.

Signaling Pathways
Due to the limited research on the specific mechanism of action of Terpendole C, a definitive

signaling pathway has not been elucidated. Research on other terpendoles, such as

Terpendole E which inhibits the mitotic kinesin Eg5, suggests potential interference with cellular

division pathways.[5][6] Inhibition of Eg5 leads to the formation of monoastral spindles,

arresting cells in mitosis.

Diagram 2: Hypothesized Action based on Related Terpenoids
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Caption: A simplified diagram illustrating the mechanism of action of Terpendole E, a related

compound, which may provide insights into the potential pathways affected by Terpendole C.

Conclusion
Terpendole C is an intriguing natural product with a complex chemical architecture. While its

specific biological activities and mechanisms of action are yet to be fully explored, the broader

family of terpendoles demonstrates significant potential in modulating key cellular processes.

Further research is warranted to isolate and characterize Terpendole C in greater detail, to

elucidate its specific molecular targets and signaling pathways, and to fully assess its potential

for therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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